Cas no 2091099-21-5 (1-(3-(hydroxymethyl)pyrrolidin-1-yl)-2-(1H-pyrrol-1-yl)ethan-1-one)

• Product Name: 1-(3-(hydroxymethyl)pyrrolidin-1-yl)-2-(1H-pyrrol-1-yl)ethan-1-one
• CAS No: 2091099-21-5
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 5722832
• PubChem ID: 121200518
• Update Time: 2025-05-30

1-(3-(hydroxymethyl)pyrrolidin-1-yl)-2-(1H-pyrrol-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-(hydroxymethyl)pyrrolidin-1-yl)-2-(1H-pyrrol-1-yl)ethan-1-one

• Inchi： 1S/C11H16N2O2/c14-9-10-3-6-13(7-10)11(15)8-12-4-1-2-5-12/h1-2,4-5,10,14H,3,6-9H2
• InChI Key： LXRCEFXPELPFAN-UHFFFAOYSA-N
• SMILES： OCC1CN(C(CN2C=CC=C2)=O)CC1

Additional information on 1-(3-(hydroxymethyl)pyrrolidin-1-yl)-2-(1H-pyrrol-1-yl)ethan-1-one

Introduction to 1-(3-(Hydroxymethyl)Pyrrolidin-1-Yl)-2-(1H-Pyrrol-1-Yl)Ethan-1-One

1-(3-(Hydroxymethyl)Pyrrolidin-1-Yl)-2-(1H-Pyrrol-1-Yl)Ethan-1-One is a compound with the CAS number 2091099-21-5, which has garnered significant attention in recent scientific research due to its unique structural properties and potential applications in various fields. This compound belongs to the class of heterocyclic compounds, specifically featuring a pyrrolidine ring and a pyrrole moiety, both of which are known for their versatility in organic chemistry.

The molecular structure of 2091099-21-5 is characterized by a pyrrolidine ring substituted with a hydroxymethyl group at the 3-position and a pyrrole group attached to the ethanone moiety. This combination of functional groups makes the compound highly reactive and capable of participating in a wide range of chemical reactions. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive molecules, particularly in drug discovery.

One of the most notable aspects of 1-(3-(Hydroxymethyl)Pyrrolidin-1-Yl)-2-(1H-Pyrrol-1-Yl)Ethan-1-One is its ability to act as a versatile building block in organic synthesis. Researchers have demonstrated its utility in constructing complex molecular frameworks, including those with potential pharmacological activity. For instance, its role as a precursor in the synthesis of peptide analogs has been explored, showcasing its importance in medicinal chemistry.

Moreover, the compound's reactivity has been extensively studied under various reaction conditions. Recent findings indicate that it can undergo nucleophilic addition, condensation, and cyclization reactions, making it a valuable tool in organic synthesis. Its ability to form stable intermediates under mild conditions has further enhanced its appeal in laboratory settings.

In terms of applications, 2091099-21-5 has shown promise in materials science as well. Its unique electronic properties make it a candidate for use in the development of novel materials, such as coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.

From an environmental standpoint, the synthesis and handling of 1-(3-(Hydroxymethyl)Pyrrolidin-1-Yl)-2-(1H-Pyrrol-1-Yl)Ethan-1-One have been optimized to minimize ecological impact. Researchers have developed eco-friendly synthetic routes that reduce waste generation and energy consumption, aligning with current sustainability goals.

In conclusion, 2091099-21-5, or 1-(3-(Hydroxymethyl)Pyrrolidin-1-Yl)-2-(1H-Pyrrol-1-Yl)Ethan-1-One, stands out as a multifaceted compound with significant potential across various scientific domains. Its structural features, reactivity, and versatility make it an invaluable asset in modern organic chemistry research.